Cas no 2171236-56-7 ((2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid
• CAS No: 2171236-56-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6416992
• PubChem ID: 165561792
• Update Time: 2025-05-20

(2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid
• 2171236-56-7
• EN300-1503069
• (2S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C23H26N2O6/c1-23(2,11-20(27)24-12-19(26)21(28)29)25-22(30)31-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19,26H,11-13H2,1-2H3,(H,24,27)(H,25,30)(H,28,29)/t19-/m0/s1
• InChI Key： XODCWHZZOPSLHG-IBGZPJMESA-N
• SMILES： O(C(NC(C)(C)CC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid

Research Brief on (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid (CAS: 2171236-56-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid (CAS: 2171236-56-7) has emerged as a critical compound due to its unique structural properties and potential applications in therapeutic peptide design. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance.

The compound (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid is a derivative of hydroxypropanoic acid, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Recent studies have explored the compound's role in facilitating the synthesis of complex peptides, particularly those requiring precise stereochemical control. For instance, a 2023 study published in the Journal of Peptide Science demonstrated its efficacy in improving the yield and purity of β-turn mimetics, which are pivotal in designing peptide-based therapeutics.

In addition to its synthetic utility, research has also investigated the compound's potential as a building block for prodrugs. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid exhibit enhanced solubility and bioavailability, making them promising candidates for oral drug delivery systems. The study highlighted the compound's ability to form stable conjugates with hydrophobic drugs, thereby improving their pharmacokinetic profiles.

Further investigations into the compound's mechanism of action have revealed its interaction with specific enzymatic pathways. For example, a 2023 study in ACS Chemical Biology identified that the hydroxypropanoic acid moiety plays a crucial role in modulating the activity of serine hydrolases, a class of enzymes implicated in inflammatory and metabolic disorders. These findings open new avenues for the development of enzyme inhibitors targeting these pathways.

Despite these promising developments, challenges remain in scaling up the synthesis of (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid for industrial applications. Recent efforts, such as those documented in a 2024 Organic Process Research & Development article, have focused on optimizing reaction conditions to reduce costs and improve yield. The study proposed a novel catalytic system that minimizes side reactions, thereby enhancing the compound's accessibility for large-scale peptide production.

In conclusion, (2S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxypropanoic acid (CAS: 2171236-56-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug development, with ongoing studies continuing to uncover its full potential. Future research should focus on addressing scalability challenges and exploring its therapeutic applications in greater depth.